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Compound of Interest

Compound Name: Dicyclohexylphosphine

Cat. No.: B1630591 Get Quote

Essential Safety and Handling Guide for
Dicyclohexylphosphine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for

Dicyclohexylphosphine (CAS 829-84-5). Adherence to these protocols is essential for

ensuring laboratory safety and operational integrity. Dicyclohexylphosphine is a pyrophoric,

toxic, and corrosive liquid, demanding meticulous handling and a thorough understanding of its

hazards.

Hazard Summary
Dicyclohexylphosphine is classified with several significant hazards. It can ignite

spontaneously in air and causes severe skin burns and eye damage.[1] It is also toxic if

swallowed and may cause respiratory irritation.[1]
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Hazard Classification GHS Code Description

Pyrophoric Liquid H250
Catches fire spontaneously if

exposed to air[1]

Acute Toxicity (Oral) H301 Toxic if swallowed[1]

Skin Corrosion H314
Causes severe skin burns and

eye damage[1]

Serious Eye Damage H318 Causes serious eye damage[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Emergency eyewash fountains and safety showers must be readily available in the immediate

vicinity of any potential exposure.[1]

Protection Type Equipment Specification Notes

Eye & Face Protection
Full face shield with chemical

workers' goggles.[1][2]

Contact lenses should not be

worn when handling this

chemical.[1]

Hand Protection
Neoprene or nitrile rubber

gloves.[1][2]

Ensure gloves are inspected

for integrity before each use.

Body Protection
Chemically resistant protective

clothing.

Launder contaminated clothing

before reuse.[2]

Respiratory Protection
NIOSH-certified organic vapor

(black cartridge) respirator.

Required when engineering

controls are insufficient or

during emergency situations.

[1][2]
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Safe Handling Protocol
Dicyclohexylphosphine must be handled under an inert atmosphere (e.g., argon or nitrogen)

to prevent contact with air.[2]

Preparation: Work within a fume hood with proper ventilation.[1] Ensure all necessary PPE is

worn correctly. Keep fire-extinguishing media suitable for pyrophorics (e.g., dry chemical

powder, sand, dolomite) accessible.[1][2]

Handling: Use only non-sparking tools and explosion-proof equipment.[3] Avoid all eye and

skin contact, and do not breathe vapor or mist.[1] Ground and bond containers and receiving

equipment to prevent static discharge.[3]

Hygiene: Wash hands and other exposed areas thoroughly with mild soap and water after

handling and before eating, drinking, or smoking.[1] Do not eat, drink, or smoke in the work

area.[1]

Storage Plan
Store in sealed containers under a dry, inert atmosphere.[1][2]

Keep in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[1][3]

Store locked up.[1]

Incompatible Materials: Avoid contact with alkalis, oxidizing agents, metal salts, precious

metals, bromine, and chlorine.[1][2] It reacts violently with dimethylsulfoxide.[2]

Waste Disposal Plan
Classification: Dicyclohexylphosphine is a RCRA hazardous waste, classified as ignitable

(40 CFR 261.21) and reactive (40 CFR 261.23).[1][2]

Disposal Method: Do not dispose of waste into sewers.[1] All waste must be incinerated or

disposed of in a licensed waste disposal facility in accordance with local, state, and federal

regulations.[1][2]
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Container Disposal: Empty containers should be handled as hazardous waste and disposed

of accordingly.

Emergency Response
First Aid Measures
Immediate action is critical in the event of exposure.

Exposure Route First Aid Protocol

Ingestion

If swallowed, rinse mouth. Do NOT induce

vomiting.[1][3] Immediately call a POISON

CENTER or physician.[1]

Skin Contact

Immediately take off all contaminated clothing.

[1] Immerse the affected area in cool water or

wrap with wet bandages.[1] Rinse skin with

water or shower.[1] Seek immediate medical

attention.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][3] If feeling unwell,

seek medical advice.

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1][2] Remove contact lenses if present

and easy to do. Continue rinsing.[1] Get

immediate medical attention.[1][2]

Spill and Fire Response
Spill: Evacuate unnecessary personnel.[1] Remove all sources of ignition.[2] Cover the spill

with dry chemical extinguishing powder, lime, sand, or soda ash. Do not use water.[2] Allow

the material to decompose or the fire to burn out, then carefully sweep the material into a

suitable, sealed container for disposal.[2]

Fire: Use dry chemical powder followed by sand or dolomite to extinguish.[1][2] Do not use

straight streams of water.[1] Firefighters should wear full protective equipment, including a
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self-contained breathing apparatus (SCBA).[3]

Procedural Diagrams
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Disposal
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Remove Ignition Sources
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Don Proper PPE
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Lime, or Dry Chemical

DO NOT USE WATER Sweep into
Sealed Container

Dispose as RCRA
Hazardous Waste
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Click to download full resolution via product page

Caption: Dicyclohexylphosphine Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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